Cas no 115039-00-4 (Dibenzofuran,1,3,8-trichloro-6-methyl-)

• Product Name: Dibenzofuran,1,3,8-trichloro-6-methyl-
• CAS No: 115039-00-4
• MF: C₁₃H₇Cl₃O
• MW: 285.553080797195
• CID: 161947
• PubChem ID: 114900
• Update Time: 2025-11-02

Dibenzofuran,1,3,8-trichloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,1,3,8-trichloro-6-methyl-
• 6-methyl-1,3,8-trichlorodibenzofuran
• 1,3,8-trichloro-6-methyldibenzo[b,d]furan
• Dibenzofuran, 1,3,9-trichloro-7-methyl-
• 6-MCDF
• Dibenzofuran, 6-methyl-1,3,8-trichloro-
• CS-0113734
• 6-methyl 1,3,8-trichlorodibenzofuran
• METHYL-1,3,8-TRICHLORODIBENZOFURAN, 6-
• AhR modulator-1
• DTXSID50921594
• 118174-38-2
• MCDF
• Dibenzofuran, 1,3,8-trichloro-6-methyl-
• 115039-00-4
• BDBM50506038
• HY-135671
• 1,3,8-trichloro-6-methyldibenzofuran
• CHEMBL4580482
• AKOS030594152
• RPMARRQIRRJWEZ-UHFFFAOYSA-N
• SCHEMBL1804174
• NS00007241
• 1,3,8-Trichloro-6-methyl-dibenzofuran
• 1FU4HF6ELF
• UNII-1FU4HF6ELF
• DA-60855
• 3,5,12-trichloro-10-methyl-8-oxatricyclo(7.4.0.02,7)trideca-1(13),2,4,6,9,11-hexaene
• 3,5,12-trichloro-10-methyl-8-oxatricyclo[7.4.0.02,7]trideca-1(13),2,4,6,9,11-hexaene
• AhR modulator-1?

• Inchi： 1S/C13H7Cl3O/c1-6-2-7(14)3-9-12-10(16)4-8(15)5-11(12)17-13(6)9/h2-5H,1H3
• InChI Key： RPMARRQIRRJWEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C1C=C(C=C(C)C=1O2)Cl)Cl

Computed Properties

• Exact Mass: 283.95641
• Monoisotopic Mass: 283.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.482
• Boiling Point: 404.3°Cat760mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.691
• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on Dibenzofuran,1,3,8-trichloro-6-methyl-

Comprehensive Overview of Dibenzofuran,1,3,8-trichloro-6-methyl- (CAS No. 115039-00-4)

Dibenzofuran,1,3,8-trichloro-6-methyl- (CAS No. 115039-00-4) is a specialized chlorinated derivative of dibenzofuran, a compound widely studied in organic chemistry and material science. This compound, characterized by its unique trichloro-methyl substitution pattern, has garnered attention for its potential applications in advanced materials and chemical synthesis. Researchers and industry professionals are increasingly interested in its properties due to the growing demand for halogenated aromatic compounds in various high-tech applications.

The molecular structure of Dibenzofuran,1,3,8-trichloro-6-methyl- features a dibenzofuran core with chlorine atoms at the 1, 3, and 8 positions and a methyl group at the 6 position. This specific arrangement contributes to its distinct chemical reactivity and thermal stability, making it a valuable intermediate in the synthesis of more complex organic molecules. Its halogen-rich composition also makes it a candidate for flame-retardant applications, aligning with current trends in sustainable material development.

In recent years, the interest in chlorinated dibenzofuran derivatives has surged, particularly in the fields of electronic materials and pharmaceutical intermediates. The compound’s ability to act as a building block for polycyclic aromatic systems has made it a subject of study in the development of organic semiconductors and liquid crystals. Additionally, its potential role in catalysis and polymer chemistry has been explored, reflecting the broader industry shift toward functionalized aromatic compounds.

From an environmental and safety perspective, Dibenzofuran,1,3,8-trichloro-6-methyl- is handled with standard laboratory precautions, as is typical for halogenated organic compounds. Its stability under normal conditions makes it suitable for controlled industrial processes, though proper ventilation and protective equipment are recommended during handling. The compound’s low volatility and high melting point further enhance its suitability for research and manufacturing applications.

The market for specialty halogenated compounds like Dibenzofuran,1,3,8-trichloro-6-methyl- is expanding, driven by advancements in material science and green chemistry. As industries seek alternatives to traditional materials, the demand for high-performance intermediates with tailored properties continues to rise. This compound’s versatility positions it as a key player in the development of next-generation materials, particularly in sectors focused on energy efficiency and sustainable technology.

Researchers frequently inquire about the synthetic routes for Dibenzofuran,1,3,8-trichloro-6-methyl-, as well as its spectroscopic characterization and reactivity profiles. Common questions include its compatibility with cross-coupling reactions and its potential as a precursor for heterocyclic frameworks. Addressing these queries, recent studies have highlighted its utility in palladium-catalyzed transformations, further underscoring its relevance in modern synthetic chemistry.

In summary, Dibenzofuran,1,3,8-trichloro-6-methyl- (CAS No. 115039-00-4) represents a valuable compound in the realm of halogenated aromatics, with applications spanning advanced materials, pharmaceuticals, and catalysis. Its unique structural features and reactivity make it a subject of ongoing research, particularly in contexts where tailored molecular properties are essential. As the scientific community continues to explore its potential, this compound is poised to play a significant role in the evolution of specialty chemicals and innovative material solutions.